2-{2-[(4-Fluorobenzyl)oxy]ethyl}piperidine hydrochloride

• IUPAC Name: 2-[2-[(4-fluorophenyl)methoxy]ethyl]piperidine;hydrochloride
• InChI: InChI=1S/C14H20FNO.ClH/c15-13-6-4-12(5-7-13)11-17-10-8-14-3-1-2-9-16-14;/h4-7,14,16H,1-3,8-11H2;1H
• InChI Key: ZYGVTTCZYOABSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CCNC(C1)CCOCC2=CC=C(C=C2)F.Cl
• Molecular Formula: C14H21ClFNO
• Molecular Weight: 273.77 g/mol
• CAS No.: 1219968-09-8

Description

“2-{2-[(4-Fluorobenzyl)oxy]ethyl}piperidine hydrochloride” is a chemical compound with the molecular weight of 273.78. Its IUPAC name is 4-{2-[(2-fluorobenzyl)oxy]ethyl}piperidine hydrochloride.

Molecular Structure Analysis

The InChI code for this compound is 1S/C14H20FNO.ClH/c15-14-4-2-1-3-13(14)11-17-10-7-12-5-8-16-9-6-12;/h1-4,12,16H,5-11H2;1H. This code provides a specific string of characters that represent the molecular structure of the compound.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include aspects like molecular weight, structure, and reactivity. For this compound, the molecular weight is 273.78. The structure can be represented by the InChI code. More specific physical and chemical properties were not available in the retrieved data.

Scientific Research Applications

Antimicrobial and Antifungal Activities

Compounds synthesized using 4-fluorobenzaldehyde, which is structurally related to the core chemical structure , have been evaluated for their antimicrobial and antifungal susceptibilities. For example, Ethyl 2-(4-fluorobenzylidene)-3-oxobutanoate was synthesized and demonstrated in vitro antifungal and antimicrobial activities (A. D. Kumar et al., 2016).

Synthesis and Structural Analysis

Synthetic routes and structural analysis of compounds containing the 4-fluorobenzyl moiety have been documented. For instance, 3-(4-Fluorobenzyl)-8-hydroxy-1,2,3,4-tetrahydrochromeno[3,4-c]pyridin-5-one was prepared and its structure was confirmed through various spectral studies (Y. Duan-zhi, 2005).

Pharmacophoric Exploration

Research exploring heterocyclic moieties around pharmacophoric cores, such as fasiglifam (TAK‐875), has included derivatives that contain elements similar to "2-{2-[(4-Fluorobenzyl)oxy]ethyl}piperidine hydrochloride". These studies focus on understanding structure-activity relationships and pharmacophore enhancement (A. Lukin et al., 2020).

Anticancer Research

The synthesis and evaluation of cyclotriphosphazene derivatives incorporating the 4-fluorobenzyl group have been undertaken to assess their potential in anticancer applications. These compounds have shown significant activities against various cancer cell lines in vitro (Arzu Binici et al., 2021).

Inhibitors for Mycobacterium Tuberculosis

Thiazole-aminopiperidine hybrid analogues, incorporating the 4-fluorobenzyl group, have been designed and synthesized as novel inhibitors of Mycobacterium tuberculosis GyrB, showcasing the potential therapeutic applications of such compounds (V. U. Jeankumar et al., 2013).

Mechanism of Action

Mode of Action

Without specific knowledge of the compound’s targets, it’s challenging to describe its mode of action. The presence of a fluorobenzyl group could suggest potential interactions with aromatic amino acids in protein targets, leading to changes in their function .

Biochemical Pathways

Compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .

Pharmacokinetics

These properties would greatly impact the compound’s bioavailability, determining how much of the compound reaches its targets after administration .